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Introduction
Chymotrypsin, a key serine protease, plays a crucial role in protein digestion by selectively

cleaving peptide bonds on the C-terminal side of large hydrophobic amino acids such as

tyrosine, tryptophan, and phenylalanine.[1][2] Its activity is fundamental in various physiological

processes, and its dysregulation is implicated in several pathological conditions. The MeOSuc-
Gly-Leu-Phe-AMC (Methoxy-Succinyl-Glycyl-Leucyl-Phenylalanyl-7-Amino-4-Methylcoumarin)

assay provides a sensitive and continuous fluorometric method for quantifying chymotrypsin

activity. This assay is widely employed in basic research to study enzyme kinetics and in drug

development for the screening of potential chymotrypsin inhibitors.[3]

The assay utilizes a synthetic peptide substrate, MeOSuc-Gly-Leu-Phe-AMC, which is

specifically recognized and cleaved by chymotrypsin. The substrate itself is non-fluorescent.

However, upon enzymatic cleavage after the phenylalanine residue, the highly fluorescent 7-

Amino-4-Methylcoumarin (AMC) molecule is released.[1][4] The resulting increase in

fluorescence intensity, measured at an excitation wavelength of 360-380 nm and an emission

wavelength of 440-460 nm, is directly proportional to the chymotrypsin activity.[1][4]
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Principle of the Assay
The core of the assay is the enzymatic hydrolysis of the fluorogenic substrate by chymotrypsin.

The reaction releases the fluorophore AMC, leading to a measurable increase in fluorescence.

The rate of this increase is a direct measure of the enzyme's activity.

Reaction:

MeOSuc-Gly-Leu-Phe-AMC (non-fluorescent) + Chymotrypsin → MeOSuc-Gly-Leu-Phe +

AMC (fluorescent)

Quantitative Data Summary
The following tables provide key quantitative parameters for the chymotrypsin assay using a

fluorogenic AMC-based substrate. Note that while the specific kinetic constants for MeOSuc-
Gly-Leu-Phe-AMC are not readily available in all literature, the values for a structurally similar

and commonly used substrate, Suc-Ala-Ala-Pro-Phe-AMC, are provided as a reference.[1]

Researchers should determine the specific Km value empirically for their experimental setup.

Table 1: Reagent and Sample Recommendations
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Component
Stock
Concentration

Final
Concentration

Notes

MeOSuc-Gly-Leu-

Phe-AMC
10 mM in DMSO 10-100 µM

Optimal concentration

should be determined,

ideally around the

K_m value.

Chymotrypsin 1 mg/mL in 1 mM HCl 1-10 nM

The optimal enzyme

concentration

depends on the assay

window and should be

determined

empirically.[1]

Assay Buffer 1X 1X
e.g., 50 mM Tris, 100

mM NaCl, pH 8.0.[1]

Test Compound

(Inhibitor)
Varies Varies

Dissolve in a suitable

solvent (e.g., DMSO)

and include a vehicle

control.

Cell/Tissue Lysate 5-20 mg/mL protein 5-20 µl per well

For measurement of

chymotrypsin activity

in biological samples.

[2]

Table 2: Kinetic and Spectroscopic Parameters (Reference Substrate: Suc-Ala-Ala-Pro-Phe-

AMC)

Parameter Value Reference

Michaelis Constant (K_m) 15 µM [1]

Catalytic Constant (k_cat) 1.5 s⁻¹ [1]

Excitation Wavelength (λ_ex) 360-380 nm [1]

Emission Wavelength (λ_em) 440-460 nm [1]
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Experimental Protocols
This section details the methodology for performing the MeOSuc-Gly-Leu-Phe-AMC
chymotrypsin assay in a 96-well plate format.

Materials and Reagents
MeOSuc-Gly-Leu-Phe-AMC substrate

Chymotrypsin (bovine pancreas)

Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 8.0)

Dimethyl sulfoxide (DMSO)

96-well black, flat-bottom microplates

Fluorescence microplate reader with excitation and emission filters for ~380 nm and ~460

nm, respectively.[2]

Chymotrypsin inhibitor (optional, for control experiments)

Reagent Preparation
Substrate Stock Solution (10 mM): Dissolve the appropriate amount of MeOSuc-Gly-Leu-
Phe-AMC in DMSO to make a 10 mM stock solution. Store in aliquots at -20°C, protected

from light. Avoid repeated freeze-thaw cycles.

Chymotrypsin Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of chymotrypsin

in 1 mM HCl. Aliquot and store at -80°C. For immediate use, dilute to the desired

concentration in cold assay buffer.[1]

Assay Buffer (1X): Prepare a solution of 50 mM Tris and 100 mM NaCl in deionized water.

Adjust the pH to 8.0 with HCl. Filter and store at 4°C.[1]

Assay Procedure
Plate Setup: Design the plate layout to include wells for blanks (no enzyme), positive

controls (enzyme and substrate), and experimental samples (enzyme, substrate, and test
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compounds).

Reagent Addition:

Add 50 µL of assay buffer to all wells.

Add 10 µL of the test compound (or vehicle control) to the experimental and control wells.

Add 20 µL of the diluted chymotrypsin solution to the appropriate wells. For the blank

wells, add 20 µL of assay buffer.

Pre-incubate the plate at the desired temperature (e.g., 25°C or 37°C) for 10-15 minutes.

Reaction Initiation: Add 20 µL of the MeOSuc-Gly-Leu-Phe-AMC working solution to all

wells to start the reaction. The final volume in each well should be 100 µL.

Fluorescence Measurement: Immediately place the plate in a pre-warmed fluorescence

microplate reader. Measure the fluorescence intensity (Ex/Em = 380/460 nm) kinetically, with

readings every 30-60 seconds for 15-30 minutes.[2]

Data Analysis
Calculate the Rate of Reaction: For each well, determine the rate of reaction (slope) from the

linear portion of the fluorescence versus time plot (RFU/min).

Subtract Background: Subtract the average rate of the blank wells from the rates of all other

wells.

Determine Percent Inhibition (for inhibitor screening):

Percent Inhibition = [1 - (Rate of sample / Rate of positive control)] x 100%

Calculate IC50 (for inhibitor dose-response): Plot the percent inhibition against the logarithm

of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to

determine the IC50 value.

Signaling Pathways and Experimental Workflows
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MeOSuc-Gly-Leu-Phe-AMC Chymotrypsin Assay Workflow
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Caption: Workflow for the MeOSuc-Gly-Leu-Phe-AMC chymotrypsin assay.
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Principle of the Fluorogenic Chymotrypsin Assay

MeOSuc-Gly-Leu-Phe-AMC
(Non-fluorescent)
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(Fluorescent)
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Caption: Enzymatic cleavage of the fluorogenic substrate by chymotrypsin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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